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Compound of Interest

Compound Name: BAMB-4

Cat. No.: B1667731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of BAMB-4, a

potent and selective inhibitor of Inositol-1,4,5-trisphosphate 3-kinase A (ITPKA). BAMB-4, also

identified as ITPKA-IN-C14, serves as a critical tool for investigating the roles of ITPKA in

cellular signaling, particularly in the context of oncology and neuroscience.

Section 1: Material Safety Data Sheet (MSDS)
Guidelines for BAMB-4
BAMB-4 is a small molecule inhibitor with potential biological activity. Standard laboratory

safety precautions should be observed when handling this compound. The following

information is a summary of the key safety data.

1.1 Product Identification

Product Name: BAMB-4

Synonyms: ITPKA-IN-C14[1]

Chemical Formula: C₁₅H₁₂N₂O₂[1]

Molecular Weight: 252.27 g/mol [1]
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CAS Number: 891025-25-5[1]

1.2 Hazard Identification

GHS Classification: Acute toxicity, Oral (Category 4), H302; Acute aquatic toxicity (Category

1), H400; Chronic aquatic toxicity (Category 1), H410[1].

Hazard Statements: Harmful if swallowed. Very toxic to aquatic life with long-lasting

effects[1].

Precautionary Statements: Wash skin thoroughly after handling. Do not eat, drink or smoke

when using this product. Avoid release to the environment. If swallowed, call a poison center

or doctor if you feel unwell. Rinse mouth. Collect spillage. Dispose of contents/container to

an approved waste disposal plant[1].

1.3 Handling and Storage

Handling: Avoid inhalation and contact with eyes and skin. Use in a well-ventilated area[1].

Storage: Store at -20°C for the powder form or -80°C when in solvent. Keep the container

tightly sealed in a cool, well-ventilated area, away from direct sunlight[1].

1.4 First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water. Seek medical attention.

Skin Contact: Rinse skin thoroughly with water.

Ingestion: If swallowed, rinse mouth with water. Seek immediate medical attention.

1.5 Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₁₅H₁₂N₂O₂ [1]

Molecular Weight 252.27 g/mol [1]

Appearance Crystalline solid N/A

Solubility Soluble in DMSO N/A

1.6 Toxicological Information

Toxicity Metric Value Reference

Acute Toxicity, Oral Category 4 [1]

Acute Aquatic Toxicity Category 1 [1]

Chronic Aquatic Toxicity Category 1 [1]

Section 2: Application Notes
2.1 Mechanism of Action BAMB-4 is a selective inhibitor of Inositol-1,4,5-trisphosphate 3-

kinase A (ITPKA). ITPKA is a key enzyme in the inositol phosphate signaling pathway, where it

phosphorylates inositol 1,4,5-trisphosphate (IP₃) to form inositol 1,3,4,5-tetrakisphosphate (IP₄)

[2][3]. This action modulates intracellular calcium signaling. Additionally, ITPKA has a non-

catalytic function in bundling F-actin, thereby influencing cytoskeletal dynamics[4][5]. ITPKA is

overexpressed in various cancers and is considered an oncogene, promoting tumor growth and

metastasis[4][6]. By inhibiting ITPKA, BAMB-4 can be utilized to study and potentially

counteract these oncogenic processes.

2.2 Applications in Cancer Research

Inhibition of Cell Proliferation: ITPKA overexpression is linked to increased cell proliferation

in cancer. BAMB-4 can be used in cell-based assays to assess its anti-proliferative effects

on various cancer cell lines.

Induction of Apoptosis: By disrupting calcium signaling and cytoskeletal organization,

inhibition of ITPKA may lead to apoptosis in cancer cells.
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Inhibition of Cell Migration and Invasion: The actin-bundling activity of ITPKA is crucial for

cell motility. BAMB-4 is a valuable tool for studying the role of ITPKA in cancer cell migration

and invasion, key processes in metastasis[3][7].

In Vivo Tumor Growth Inhibition: BAMB-4 can be used in preclinical animal models to

evaluate its efficacy in reducing tumor growth and metastasis.

2.3 Visualization of the ITPKA Signaling Pathway

The following diagram illustrates the dual role of ITPKA in calcium signaling and actin

dynamics, and the point of inhibition by BAMB-4.
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Caption: ITPKA signaling pathway and BAMB-4 inhibition.

Section 3: Experimental Protocols
3.1 In Vitro Kinase Assay for ITPKA Inhibition

This protocol is designed to determine the inhibitory activity of BAMB-4 on ITPKA.

Materials:
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Recombinant human ITPKA enzyme

IP₃ substrate

BAMB-4 (dissolved in DMSO)

Kinase assay buffer (e.g., ADP-Glo™ Kinase Assay)

96-well microplates

Procedure:

Prepare serial dilutions of BAMB-4 in DMSO.

In a 96-well plate, add kinase assay buffer, recombinant ITPKA enzyme, and the diluted

BAMB-4 or DMSO (vehicle control).

Pre-incubate the plate at room temperature for 10 minutes.

Initiate the reaction by adding the IP₃ substrate.

Incubate the reaction at 30°C for 60 minutes.

Stop the reaction and measure the kinase activity using a suitable detection method (e.g.,

luminescence-based ADP detection).

Calculate the IC₅₀ value of BAMB-4 by plotting the percentage of inhibition against the

logarithm of the inhibitor concentration.

3.2 Cell Migration (Wound Healing) Assay

This protocol assesses the effect of BAMB-4 on the migratory capacity of cancer cells.

Materials:

Cancer cell line with high ITPKA expression (e.g., A549 lung cancer cells)

Complete cell culture medium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1667731?utm_src=pdf-body
https://www.benchchem.com/product/b1667731?utm_src=pdf-body
https://www.benchchem.com/product/b1667731?utm_src=pdf-body
https://www.benchchem.com/product/b1667731?utm_src=pdf-body
https://www.benchchem.com/product/b1667731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BAMB-4 (dissolved in DMSO)

6-well plates

Pipette tips (p200)

Microscope with a camera

Procedure:

Seed cells in 6-well plates and grow them to a confluent monolayer.

Create a "wound" in the monolayer by scratching a straight line with a sterile p200 pipette

tip.

Wash the wells with PBS to remove detached cells.

Replace the medium with fresh medium containing various concentrations of BAMB-4 or

DMSO as a control.

Capture images of the wound at 0 hours.

Incubate the plates at 37°C in a CO₂ incubator.

Capture images of the same wound area at regular intervals (e.g., 12, 24, and 48 hours).

Measure the width of the wound at different time points and calculate the percentage of

wound closure.

3.3 Visualization of the Wound Healing Assay Workflow

The following diagram illustrates the experimental workflow for the wound healing assay.
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1. Seed cells in a 6-well plate
and grow to confluence.

2. Create a scratch 'wound'
with a pipette tip.

3. Wash with PBS to remove debris.

4. Add medium with BAMB-4
(or DMSO control).

5. Image the wound at 0 hours.

6. Incubate at 37°C.

7. Image the wound at subsequent
time points (e.g., 24h, 48h).

8. Measure wound closure and
analyze the data.

Click to download full resolution via product page

Caption: Workflow for a cell migration (wound healing) assay.

Section 4: Data Presentation
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4.1 Quantitative Data Summary

The following table provides a template for summarizing quantitative data from experiments

with BAMB-4.

Experiment
Type

Cell Line
BAMB-4
Concentration

Measured
Endpoint

Result

Kinase Assay N/A 0.1 nM - 10 µM ITPKA activity IC₅₀ = X nM

Cell Viability A549 1 µM % Viable Cells X%

Cell Migration A549 1 µM
% Wound

Closure (24h)
X%

In Vivo Tumor

Growth
Xenograft Model 10 mg/kg Tumor Volume X mm³

Note: The results in the table are placeholders and should be replaced with actual experimental

data.

These application notes and protocols provide a comprehensive guide for the use of BAMB-4
in research and drug development. For further information, please refer to the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BAMB-4 (ITPKA-IN-
C14)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667731#bamb-4-material-safety-data-sheet-msds-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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